Cas no 412049-06-0 (5-(4-Methylpiperazin-1-yl)-1H-indole)

5-(4-Methylpiperazin-1-yl)-1H-indole is a heterocyclic compound featuring an indole core substituted with a 4-methylpiperazine moiety at the 5-position. This structural motif is of interest in medicinal chemistry due to its potential as a pharmacophore in bioactive molecules. The methylpiperazine group enhances solubility and may influence binding affinity in target interactions, making it valuable for drug discovery applications. The indole scaffold is known for its prevalence in biologically active compounds, further underscoring the utility of this derivative. The compound is typically used as an intermediate in organic synthesis, particularly in the development of kinase inhibitors or serotonin receptor modulators. Its well-defined structure allows for precise modifications in lead optimization studies.

5-(4-Methylpiperazin-1-yl)-1H-indole structure

412049-06-0 structure

Product Name:5-(4-Methylpiperazin-1-yl)-1H-indole

CAS No:412049-06-0

MF:C₁₃H₁₇N₃

MW:215.294182538986

MDL:MFCD17392869

CID:1040125

PubChem ID:22015405

Update Time:2025-06-07

5-(4-Methylpiperazin-1-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

- 5-(4-Methylpiperazin-1-yl)-1H-indole
- 1H-Indole, 5-(4-methyl-1-piperazinyl)-
- QCBUZBCDMSMRJZ-UHFFFAOYSA-N
- 5655AB
- 5-(4-Methylpiperazin-1-yl)-indole
- 5-(4-Methyl-piperazin-1-yl)-1H-indole
- AX8237318
- C75092
- AKOS016006724
- MFCD17392869
- AS-63572
- DB-332665
- A923822
- DTXSID40621516
- SCHEMBL949366
- CS-0151078
- 412049-06-0
- MDL： MFCD17392869
- Inchi： 1S/C13H17N3/c1-15-6-8-16(9-7-15)12-2-3-13-11(10-12)4-5-14-13/h2-5,10,14H,6-9H2,1H3
- InChI Key： QCBUZBCDMSMRJZ-UHFFFAOYSA-N
- SMILES： N1(C2C=CC3=C(C=CN3)C=2)CCN(C)CC1

Computed Properties

Exact Mass: 215.142247555g/mol
Monoisotopic Mass: 215.142247555g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 22.3

5-(4-Methylpiperazin-1-yl)-1H-indole Security Information

Signal Word：Warning
Hazard Statement： H319
Warning Statement： P305+P351+P338
Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

5-(4-Methylpiperazin-1-yl)-1H-indole Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LP458-250mg	5-(4-Methylpiperazin-1-yl)-1H-indole	412049-06-0	95+%	250mg	2085CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LP458-100mg	5-(4-Methylpiperazin-1-yl)-1H-indole	412049-06-0	95+%	100mg	785CNY	2021-05-07
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LP458-50mg	5-(4-Methylpiperazin-1-yl)-1H-indole	412049-06-0	95+%	50mg	573.0CNY	2021-07-10
Chemenu	CM147027-1g	5-(4-methylpiperazin-1-yl)-1H-indole	412049-06-0	95%	1g	$482	2021-08-05
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eNovation Chemicals LLC	D751007-100mg	1H-Indole, 5-(4-methyl-1-piperazinyl)-	412049-06-0	95+%	100mg	$85	2024-06-06
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